Cas no 648440-92-0 (1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)-)

• Product Name: 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)-
• CAS No: 648440-92-0
• MF: C₁₈H₂₄F₆N₄O₂
• MW: 442.399185180664
• CID: 414292
• PubChem ID: 71378290
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-3-[12-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]dodecyl]-1,2,4-oxadiazole
• DTXSID50800911
• SCHEMBL989859
• 648440-92-0
• 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole]
• 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)-

• Inchi： 1S/C18H24F6N4O2/c19-17(20,21)15-25-13(27-29-15)11-9-7-5-3-1-2-4-6-8-10-12-14-26-16(30-28-14)18(22,23)24/h1-12H2
• InChI Key： QDUCNNITUNEWRV-UHFFFAOYSA-N
• SMILES： FC(C1=NC(CCCCCCCCCCCCC2=NOC(C(F)(F)F)=N2)=NO1)(F)F

Computed Properties

• Exact Mass: 442.18034499g/mol
• Monoisotopic Mass: 442.18034499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 77.8Ų